Cas no 942060-04-0 (5-Methyl-3-(trifluoromethyl)-1H-pyrazole)

• Product Name: 5-Methyl-3-(trifluoromethyl)-1H-pyrazole
• CAS No: 942060-04-0
• MF: C₅H₅F₃N₂
• MW: 150.101811170578
• CID: 842066
• PubChem ID: 139077
• Update Time: 2025-04-19

5-Methyl-3-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-3-(trifluoromethyl)-1H-pyrazole
• 3-Methyl-5-(trifluoromethyl)-1H-pyrazole
• HMS1661J06
• 5(3)-Methyl-3(5)-(trifluoromethyl)pyrazole
• 5-methyl-3-(trifluoromethyl)pyrazole
• 5-Methyl-3-trifluoromethyl-1H-pyrazole
• 3-methyl-5-trifluoromethyl pyrazole
• W-204346
• 1h-pyrazole, 5-methyl-3-(trifluoromethyl)-
• N10403
• 3-Trifluoromethyl-5-(methyl)pyrazole;3-Methyl-5-(trifluoromethyl)-1h-pyrazole;3-Methyl-5-(trifluoromethyl)-1H-pyrazole
• AKOS002263203
• AC-22449
• BB 0258849
• EN300-114077
• DTXSID10142940
• MFCD00156058
• 3-methyl-5-trifluoromethylpyrazole
• SY050432
• A859535
• 3-[5-(4-CHLORO-BENZYLIDENE)-4-OXO-2-THIOXO-THIAZOLIDIN-3-YL]-PROPIONICACID
• CS-10776
• FS-1264
• 5-methyl-3-(triluoromethyl)-1H-pyrazole
• AKOS000271282
• 11T-0255
• SB40597
• 3-Methyl-5-(trifluoromethyl)-1H-pyrazole #
• 1DV
• Q27451955
• CS-W000825
• CHEBI:194935
• GDKOITGSFWGKPT-UHFFFAOYSA-N
• Pyrazole, 3(or 5)-methyl-5(or 3)-(trifluoromethyl)-
• FT-0735564
• SCHEMBL192831
• A25884
• FT-0620620
• 942060-04-0
• AM808020
• F2169-0754
• Z2160887338
• CHEMBL2323846
• 1H-Pyrazole, 3-methyl-5-(trifluoromethyl)-
• 3-trifluoromethyl-5-methylpyrazole
• 3-Methyl-5-(trifluoromethyl)pyrazole
• 3-Methyl-5-(trifluoromethyl)pyrazole, 99%
• M2032
• 3-Trifluoromethyl-5-(Methyl)Pyrazole
• 10010-93-2
• InChI=1/C5H5F3N2/c1-3-2-4(10-9-3)5(6,7)8/h2H,1H3,(H,9,10
• 5-methyl-3-trifluoromethylpyrazole
• BCP06750
• Pyrazole, 3-methyl-5-(trifluoromethyl)-
• ALBB-004464
• STK256677

• Inchi： 1S/C5H5F3N2/c1-3-2-4(10-9-3)5(6,7)8/h2H,1H3,(H,9,10)
• InChI Key： DLCHCAYDSKIFIN-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)NN=1)(F)F

Computed Properties

• Exact Mass: 150.04
• Monoisotopic Mass: 150.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 28.7A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 187.3±35.0 °C at 760 mmHg
• Flash Point: 67.1±25.9 °C
• Refractive Index: 1.429
• Vapor Pressure: 0.9±0.3 mmHg at 25°C

5-Methyl-3-(trifluoromethyl)-1H-pyrazole Security Information

• Signal Word：Warning
• Hazard Statement： H315 (100%) H319 (100%) H335 (97.62%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H315 (100%) H319 (100%) H335 (97.62%)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)